Cas no 518990-79-9 (5-Fluoro-2-(methylsulfonyl)nitrobenzene)

5-Fluoro-2-(methylsulfonyl)nitrobenzene is a fluorinated aromatic compound featuring both a methylsulfonyl and a nitro substituent on the benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing properties of the nitro and sulfonyl groups enhance its utility in nucleophilic substitution reactions, while the fluorine atom can influence regioselectivity and metabolic stability in derived compounds. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial applications. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to heat or shock.
5-Fluoro-2-(methylsulfonyl)nitrobenzene structure
518990-79-9 structure
Product Name:5-Fluoro-2-(methylsulfonyl)nitrobenzene
CAS No:518990-79-9
MF:C7H6FNO4S
MW:219.190244197845
MDL:MFCD09264537
CID:1056162
PubChem ID:22567336
Update Time:2025-06-08

5-Fluoro-2-(methylsulfonyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-1-(methylsulfonyl)-2-nitrobenzene
    • 5-Fluoro-2-(methylsulphonyl)nitrobenzene
    • 4-Fluoro-1-methylsulfonyl-2-nitrobenzene
    • 4-fluoro-1-methanesulfonyl-2-nitrobenzene
    • 5-Fluoro-2-(methylsulfonyl)nitrobenzene
    • DIUCTHUYGZNUJD-UHFFFAOYSA-N
    • SBB095756
    • TRA0024193
    • SY006052
    • AB0060475
    • BB 0259683
    • V6363
    • AS-31716
    • 518990-79-9
    • MFCD09264537
    • DB-019889
    • A871131
    • Z875024672
    • CS-0453192
    • SCHEMBL3872754
    • EN300-57211
    • AKOS015853575
    • 4-Fluoro-1-methylsulfonyl-2-nitrobenzene;
    • MDL： MFCD09264537
    • Inchi： 1S/C7H6FNO4S/c1-14(12,13)7-3-2-5(8)4-6(7)9(10)11/h2-4H,1H3
    • InChI Key： DIUCTHUYGZNUJD-UHFFFAOYSA-N
    • SMILES： S(C)(C1C=CC(=CC=1[N+](=O)[O-])F)(=O)=O

Computed Properties

  • Exact Mass: 219.00000
  • Monoisotopic Mass: 219.00015701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 88.3

Experimental Properties

  • Melting Point: 143-145
  • PSA: 88.34000
  • LogP: 2.74140

5-Fluoro-2-(methylsulfonyl)nitrobenzene Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-Fluoro-2-(methylsulfonyl)nitrobenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-Fluoro-2-(methylsulfonyl)nitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F597233-100mg
5-Fluoro-2-(methylsulfonyl)nitrobenzene
 518990-79-9
100mg
 $64.00 2023-05-18
TRC
F597233-250mg
5-Fluoro-2-(methylsulfonyl)nitrobenzene
 518990-79-9
250mg
 $75.00 2023-05-18
TRC
F597233-500mg
5-Fluoro-2-(methylsulfonyl)nitrobenzene
 518990-79-9
500mg
 $87.00 2023-05-18
TRC
F597233-1g
5-Fluoro-2-(methylsulfonyl)nitrobenzene
 518990-79-9
1g
 $98.00 2023-05-18
Alichem
A019089744-5g
4-Fluoro-1-(methylsulfonyl)-2-nitrobenzene
 518990-79-9 95%
5g
 $247.86 2023-09-01
Alichem
A019089744-25g
4-Fluoro-1-(methylsulfonyl)-2-nitrobenzene
 518990-79-9 95%
25g
 $721.71 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F84840-1g
4-Fluoro-1-(methylsulfonyl)-2-nitrobenzene
 518990-79-9 95%
1g
 ¥1039.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F84840-5g
4-Fluoro-1-(methylsulfonyl)-2-nitrobenzene
 518990-79-9 95%
5g
 ¥3099.0 2023-09-07
abcr
AB232163-1 g
5-Fluoro-2-(methylsulphonyl)nitrobenzene; .
 518990-79-9
1 g
 €174.00 2023-07-20
abcr
AB232163-5 g
5-Fluoro-2-(methylsulphonyl)nitrobenzene; .
 518990-79-9
5 g
 €431.40 2023-07-20

5-Fluoro-2-(methylsulfonyl)nitrobenzene Production Method

5-Fluoro-2-(methylsulfonyl)nitrobenzene Related Literature

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